Cas no 111258-04-9 (2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-)
111258-04-9 structure
Product Name:2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
CAS No:111258-04-9
MF:C13H12O3
MW:216.232583999634
CID:1196918
PubChem ID:11736058
Update Time:2025-04-20
2-Naphthalenecarboxaldehyde, 1,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
- 1,6-dimethoxynaphthalene-2-carbaldehyde
- 111258-04-9
- DTXSID00471357
-
- Inchi: 1S/C13H12O3/c1-15-11-5-6-12-9(7-11)3-4-10(8-14)13(12)16-2/h3-8H,1-2H3
- InChI Key: QNXLAVGMKCFRQK-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=CC=C2C=C(C=CC2=1)OC
Computed Properties
- Exact Mass: 216.078644241g/mol
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
2-Naphthalenecarboxaldehyde, 1,6-dimethoxy- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
111258-04-9 (2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-) Related Products
- 708-76-9(4,6-Dimethoxysalicylaldehyde)
- 32723-67-4(4-Methoxy-3-methylbenzaldehyde)
- 3392-97-0(2,6-Dimethoxybenzaldehyde)
- 830-79-5(2,4,6-Trimethoxybenzaldehyde)
- 93-02-7(2,5-Dimethoxybenzaldehyde)
- 18278-34-7(4-Hydroxy-2-methoxybenzaldehyde)
- 19434-34-5(2-Phenoxybenzaldehyde)
- 135-02-4(2-Methoxybenzaldehyde)
- 700-44-7(2-Hydroxy-6-methoxybenzaldehyde)
- 613-45-6(2,4-Dimethoxybenzaldehyde)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk